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Compound of Interest

Compound Name: Nickel iodide

Cat. No.: B083969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the properties, synthesis, applications,

and safety considerations for Nickel(II) iodide (NiI₂), a significant compound in catalysis and

organic synthesis.

Core Properties of Nickel(II) Iodide
Nickel(II) iodide is an inorganic compound with the formula NiI₂. The anhydrous form is a

paramagnetic, iron-black solid, while its hexahydrate form ([Ni(H₂O)₆]I₂) consists of bluish-

green crystals.[1][2] It is known for its hygroscopic nature, readily absorbing moisture from the

air.[2][3]

Physical and Chemical Data
The fundamental physical and chemical properties of anhydrous Nickel(II) iodide are

summarized below.
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Property Value References

CAS Number 13462-90-3 [1][2][4]

Molecular Formula NiI₂ [1][4][5]

Molecular Weight 312.502 g/mol [1][4][5]

Appearance

Anhydrous: Iron-black

crystalline solid or powder.[1]

[2][5]

[1][2][5]

Hexahydrate: Bluish-green

solid.[1]
[1]

Density 5.384 - 5.834 g/cm³ at 25 °C [1][2][5]

Melting Point
780 - 797 °C (1440 - 1467 °F;

1053 - 1070 K)
[1][2][5]

Boiling Point Sublimes [2][6]

Crystal Structure
Cadmium chloride (CdCl₂)

motif (anhydrous)
[1][2]

Magnetic Susceptibility +3875.0·10⁻⁶ cm³/mol [1]

Solubility
NiI₂ dissolves readily in water to form bluish-green solutions, a color characteristic of hydrated

nickel(II) compounds.[1][5] It is also soluble in alcohols.[2][3]

Solvent Temperature (°C)
Solubility ( g/100
mL)

References

Water 0 124.2 [1][4]

Water 100 188.2 [1][4]

Alcohol - Soluble [2][3]
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Experimental Protocols: Synthesis of Nickel(II)
Iodide
Anhydrous NiI₂ can be prepared via several methods. The selection of a method depends on

the desired purity and scale.

Synthesis from Nickel Powder and Iodine
This method involves the direct reaction of elemental nickel with iodine.

Methodology:

Powdered nickel is treated directly with iodine gas at elevated temperatures.

The reaction should be carried out under an inert atmosphere to prevent the formation of

nickel oxides.

The resulting NiI₂ product is then purified by sublimation under a high vacuum (500-600 °C)

to yield glossy crystals.[7]

Dehydration of Nickel(II) Iodide Hexahydrate
The hydrated form can be prepared by dissolving nickel oxide, hydroxide, or carbonate in

hydroiodic acid.[1] The anhydrous form is then obtained by dehydration.

Methodology:

Preparation of Hydrate: Dissolve nickel(II) hydroxide (Ni(OH)₂) or nickel(II) carbonate

(NiCO₃) in a stoichiometric amount of hydroiodic acid (HI).[7]

Evaporate the resulting solution to obtain the crystalline hexahydrate, NiI₂·6H₂O.

Dehydration: Recrystallize the solid from ethanol and carefully dry the hexahydrate at 140 °C

to remove the water of crystallization.[7] This process yields the anhydrous, iron-black NiI₂.

The following diagram illustrates a generalized workflow for the synthesis and purification of

anhydrous Nickel(II) iodide.
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Synthesis Purification & Dehydration
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Caption: Generalized workflow for the synthesis of anhydrous NiI₂.

Applications in Research and Drug Development
Nickel(II) iodide is a versatile compound with applications primarily in catalysis and as a

reagent in organic synthesis.[1][5]

Homogeneous Catalysis
NiI₂ serves as an effective catalyst in industrial carbonylation reactions.[1][5] Like many nickel

complexes, those derived from NiI₂ are also employed in cross-coupling reactions, a

cornerstone of modern pharmaceutical and materials chemistry.[1][8]

Reagent in Organic Synthesis
A niche but important use of NiI₂ is as a reagent in organic synthesis, often in conjunction with

samarium(II) iodide (SmI₂).[1][9] This combination strongly accelerates reactions such as the

homocoupling of imines to form vicinal diamines and heterocoupling reactions between imines

and ketones.[2][4] The presence of Ni(II) salts can significantly alter the mechanism and

efficiency of SmI₂-mediated reactions.[10]

The diagram below outlines the logical flow of a NiI₂-accelerated, SmI₂-mediated coupling

reaction.
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Caption: Role of NiI₂ in a SmI₂-mediated coupling reaction.

Safety, Handling, and Toxicology
Nickel(II) iodide is classified as a hazardous substance and requires careful handling.
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Hazard Classification
Classification System Codes & Descriptions References

GHS Hazard

H317 (Allergic skin reaction),

H334 (Allergy/asthma

symptoms), H341 (Suspected

genetic defects), H350i (May

cause cancer by inhalation),

H360D (May damage the

unborn child), H372 (Organ

damage), H410 (Aquatic

toxicity)

[11]

Risk Statements (EU)

R45 (May cause cancer), R61

(May cause harm to the

unborn child), R42/43 (May

cause sensitization by

inhalation and skin contact)

[12]

NFPA 704 Diamond
Health: 2, Flammability: 0,

Instability: 0
[1]

Handling and Storage
Handling: Use in a well-ventilated area or a chemical fume hood.[11][13] Avoid contact with

skin and eyes and prevent dust formation.[14] Wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and respiratory protection.[13][14]

Storage: Store in a cool, dry, dark place in a tightly sealed container under an inert

atmosphere.[2][6] NiI₂ is hygroscopic and sensitive to moisture and light.[2][13]

Toxicological Summary
Nickel(II) iodide is recognized as a human carcinogen by IARC (Group 1), particularly through

inhalation.[7] It is a skin and respiratory sensitizer and may cause allergic reactions.[11][15]

Chronic exposure can lead to organ damage.[13][16] Prolonged exposure to iodides may also

cause iodism, with symptoms including skin rashes and irritation of mucous membranes.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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